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Compound of Interest

Compound Name: Ormetoprim

Cat. No.: B1677490

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines and detailed experimental protocols
for the calculation and application of ormetoprim dosage in aquaculture feed. The information
is intended to support research, drug development, and the effective management of bacterial
diseases in aquaculture settings.

Introduction to Ormetoprim in Aquaculture

Ormetoprim is a diaminopyrimidine antimicrobial agent that acts as a dihydrofolate reductase
inhibitor. In aquaculture, it is most commonly used in combination with the sulfonamide,
sulfadimethoxine. This combination provides a synergistic and broad-spectrum antibacterial
effect by sequentially blocking the folic acid synthesis pathway in susceptible bacteria. The
most common commercial formulation is Romet®-30, which contains sulfadimethoxine and
ormetoprim in a 5:1 ratio.[1][2][3] This combination is effective against a range of gram-
positive and gram-negative bacteria, including those responsible for significant economic
losses in the aquaculture industry, such as Aeromonas salmonicida (causing furunculosis) and
Edwardsiella ictaluri (causing enteric septicemia in catfish).[4][5]

Quantitative Data Summary
Table 1: Approved Dosage and Application of
Ormetoprim and Sulfadimethoxine Combination
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(Romet®-30)
Parameter Value Species Indication Reference
50 mg of
combined active Salmonids (trout Furunculosis,
Dosage ingredients per and salmon), Enteric
kg of fish body Catfish Septicemia
weight per day
) ) Furunculosis,
Treatment 5 consecutive Salmonids, )
) ] Enteric
Duration days Catfish _ _
Septicemia
] ] Furunculosis,
Route of Oral, via Salmonids, )
o . . ) Enteric
Administration medicated feed Catfish ) )
Septicemia
Withdrawal ] Enteric
_ _ 3 days Catfish _ _
Period (Catfish) Septicemia
Withdrawal
Period 42 days Salmonids Furunculosis
(Salmonids)

Component

Concentration

Reference

Sulfadimethoxine

25% (113.5 g per pound)

Ormetoprim

5% (22.7 g per pound)

Ratio

(Sulfadimethoxine:Ormetoprim  5:1

)

Signaling Pathway of Ormetoprim and
Sulfadimethoxine
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The synergistic antibacterial action of the ormetoprim-sulfadimethoxine combination is
achieved through the sequential blockade of the bacterial folic acid synthesis pathway. This
pathway is crucial for the synthesis of nucleic acids and certain amino acids, and its inhibition
ultimately prevents bacterial growth and replication.

p-Aminobenzoic Acid (PABA)

Sulfadimethoxine

Dihydrofolate
Reductase (DHFR)

Hon Tetrahydrofolic Acid Precursor

Click to download full resolution via product page

Caption: Synergistic inhibition of the bacterial folic acid synthesis pathway.

Experimental Protocols
Protocol for Calculating Ormetoprim Dosage for
Medicated Feed

This protocol outlines the steps to calculate the amount of Romet®-30 premix needed to
achieve the target dosage in aquaculture feed.

Objective: To prepare medicated feed that delivers 50 mg of combined active ingredients
(sulfadimethoxine and ormetoprim) per kg of fish body weight per day.

Materials:

Romet®-30 premix (containing 25% sulfadimethoxine and 5% ormetoprim)

Total biomass of fish to be treated (kg)

Daily feeding rate (% of biomass)

Unmedicated fish feed (mash or pellets)
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Procedure:
o Determine the total biomass of fish to be treated in kilograms.
o Calculate the total daily dose of active ingredients required:

o Total Daily Dose (mg) = Total Fish Biomass (kg) x 50 mg/kg

e Calculate the total amount of Romet®-30 premix needed per day. Since the premix is 30%
active ingredients (25% sulfadimethoxine + 5% ormetoprim):

o Total Premix Needed (g) = (Total Daily Dose (mg) / 0.30) / 1000
o Determine the total amount of feed to be administered daily:

o Total Daily Feed (kg) = Total Fish Biomass (kg) x (Daily Feeding Rate (%) / 100)
o Calculate the concentration of Romet®-30 premix to be incorporated into the feed:

o Premix Concentration (g/kg of feed) = Total Premix Needed (g) / Total Daily Feed (kg)
Example Calculation:

o Total Fish Biomass = 1000 kg

Daily Feeding Rate = 2%

Total Daily Dose = 1000 kg * 50 mg/kg = 50,000 mg

Total Premix Needed = (50,000 mg / 0.30) / 1000 = 166.7 g

Total Daily Feed = 1000 kg * (2 / 100) = 20 kg

Premix Concentration = 166.7 g / 20 kg = 8.335 g of Romet®-30 per kg of feed

Protocol for Preparation of Medicated Feed

Method A: Incorporation into Feed Mash (Pre-pelleting)
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This method is suitable for feed manufacturers with pelleting capabilities.

e Thoroughly mix the calculated amount of Romet®-30 premix into the dry feed mash.
e Ensure homogenous distribution of the premix within the mash.

o Proceed with the standard pelleting or extrusion process.

Method B: Coating of Pelleted Feed

This method is suitable for applying the medication to pre-formed feed pellets.

Prepare a slurry to act as a binder. This can be a 5% gelatin solution or a suitable fish or
vegetable oil.

o Suspend the calculated amount of Romet®-30 premix in the slurry.

o Continuously agitate the slurry to ensure a uniform suspension of the premix.

» Evenly coat the pelleted fish feed with the slurry. A feed mixer can be used for large batches.
o Allow the coated pellets to air dry completely before storage or use to prevent mold growth.

» Note: Do not top dress pellets with a simple oil suspension without a proper binder, as it may
not adhere well and can lead to leaching of the drug into the water.

Experimental Workflow for Efficacy and Residue
Depletion Studies

The following workflow outlines a typical experimental design for evaluating the efficacy and
tissue residue depletion of ormetoprim in a target fish species.
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Caption: Experimental workflow for efficacy and residue depletion studies.
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Protocol Steps:

» Acclimation: Acclimate the experimental fish population to the holding conditions (tanks,
water quality, and basal diet) for a sufficient period (e.g., two weeks) to minimize stress.

o Dosage Calculation and Feed Preparation: Calculate the required amount of ormetoprim
(and sulfadimethoxine) and prepare the medicated feed according to the protocols in
sections 4.1 and 4.2.

» Experimental Groups:
o Treatment Group(s): Fish receiving the medicated feed at the calculated dosage.
o Control Group: Fish receiving a non-medicated feed.

o Treatment Period: Administer the medicated and control feeds for the specified duration
(e.g., 5 days). Monitor fish for clinical signs of disease and mortality.

o Post-Treatment Period: After the treatment period, switch all groups back to the basal, non-
medicated diet.

e Sampling:

o Collect tissue samples (e.g., muscle, liver, skin) from a subset of fish from each group at
predetermined time points during and after the treatment period.

o For efficacy studies, record morbidity and mortality rates daily.
e Sample Analysis:

o Analyze the collected tissue samples for ormetoprim and sulfadimethoxine residues
using a validated analytical method, such as Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS).

e Data Analysis:

o Calculate pharmacokinetic parameters such as absorption, distribution, metabolism, and
excretion rates.
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o Determine the withdrawal period, which is the time required for the drug residues in the
edible tissues to fall below the established maximum residue limit (MRL).

o Statistically analyze the efficacy data (morbidity and mortality) to compare the treatment

and control groups.

Logical Relationship for Dosage Calculation

The calculation of the correct dosage of ormetoprim for aquaculture feed is a critical step to
ensure efficacy and safety. The following diagram illustrates the logical relationships between
the key parameters involved in this calculation.
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(50 mg/kg/day)
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Total Daily Active Romet®-30 Premix

Ingredient Dose (mg) Concentration (30%) Total Daily Feed (kg)
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Caption: Logical flow for calculating medicated feed concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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